Cas no 22237-20-3 (4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)-)
22237-20-3 structure
Product Name:4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)-
CAS No:22237-20-3
MF:C10H13BN2O4
MW:236.032222509384
CID:276859
PubChem ID:211080
Update Time:2025-04-19
4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)-
- 2-(3-nitrophenyl)-1,3,6,2-dioxazaborocane
- DTXSID80176777
- 2-(3-Nitrophenyl)-1,3-dioxa-2-bora-6-azacyclooctane
- 2-(3-nitrophenyl)-1, 3, 6, 2-dioxazaborocane
- Benzeneboronic acid, 3-nitro-, 2,2'-iminodiethyl ester
- 22237-20-3
- 2,2'-Iminodiethyl m-nitrobenzeneboronate
- BRN 3392741
-
- Inchi: 1S/C10H13BN2O4/c14-13(15)10-3-1-2-9(8-10)11-16-6-4-12-5-7-17-11/h1-3,8,12H,4-7H2
- InChI Key: VTNRZWVOTFWCRX-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=C(C=2)[N+](=O)[O-])OCCNCC1
Computed Properties
- Exact Mass: 235.10049
- Monoisotopic Mass: 236.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.3Ų
Experimental Properties
- Density: 1.23
- Boiling Point: 411.8°Cat760mmHg
- Flash Point: 202.8°C
- Refractive Index: 1.539
- PSA: 73.63
- LogP: 0.77840
4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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